Cas no 1160256-38-1 (8-Chloro-2-(3,4-dimethylphenyl)quinoline-4-carbonyl chloride)

• Product Name: 8-Chloro-2-(3,4-dimethylphenyl)quinoline-4-carbonyl chloride
• CAS No: 1160256-38-1
• MF: C₁₈H₁₃Cl₂NO
• MW: 330.207922697067
• MDL: MFCD03422871
• CID: 4682328
• Update Time: 2025-11-02

8-Chloro-2-(3,4-dimethylphenyl)quinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 8-CHLORO-2-(3,4-DIMETHYLPHENYL)QUINOLINE-4-CARBONYL CHLORIDE
• STL197189
• BBL014780
• R7566
• 4-quinolinecarbonyl chloride, 8-chloro-2-(3,4-dimethylphenyl)-
• 8-Chloro-2-(3,4-dimethylphenyl)quinoline-4-carbonyl chloride

• MDL： MFCD03422871
• Inchi： 1S/C18H13Cl2NO/c1-10-6-7-12(8-11(10)2)16-9-14(18(20)22)13-4-3-5-15(19)17(13)21-16/h3-9H,1-2H3
• InChI Key： RWMYJAPXCDHHMD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(C(=O)Cl)=CC(C3=CC=C(C)C(C)=C3)=NC=21

Computed Properties

• Exact Mass: 329.037
• Monoisotopic Mass: 329.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30

Additional information on 8-Chloro-2-(3,4-dimethylphenyl)quinoline-4-carbonyl chloride

Comprehensive Guide to 8-Chloro-2-(3,4-dimethylphenyl)quinoline-4-carbonyl chloride (CAS 1160256-38-1): Properties, Applications, and Market Insights

8-Chloro-2-(3,4-dimethylphenyl)quinoline-4-carbonyl chloride (CAS 1160256-38-1) is a specialized quinoline derivative that has gained significant attention in pharmaceutical and material science research. This compound, with its unique carbonyl chloride functional group and chloro-substituted quinoline structure, serves as a versatile building block for synthesizing more complex molecules. Researchers particularly value its high reactivity and selective binding properties, making it invaluable in drug discovery programs targeting various therapeutic areas.

The molecular structure of 8-Chloro-2-(3,4-dimethylphenyl)quinoline-4-carbonyl chloride features a quinoline core substituted at the 8-position with chlorine and at the 2-position with a 3,4-dimethylphenyl group. The 4-carbonyl chloride moiety provides an excellent handle for further chemical modifications through nucleophilic acyl substitution reactions. This structural combination results in interesting electronic properties and stacking interactions that are being explored in materials science applications, particularly in the development of organic semiconductors and photovoltaic materials.

In pharmaceutical applications, 8-Chloro-2-(3,4-dimethylphenyl)quinoline-4-carbonyl chloride serves as a key intermediate for the synthesis of potential kinase inhibitors and anti-inflammatory agents. Recent studies have shown that derivatives of this compound exhibit promising activity against various protein targets involved in cellular signaling pathways. The chloroquinoline scaffold is particularly interesting to medicinal chemists due to its ability to interact with multiple biological targets while maintaining good drug-like properties.

The synthesis of 8-Chloro-2-(3,4-dimethylphenyl)quinoline-4-carbonyl chloride typically involves multi-step organic transformations starting from commercially available quinoline precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing demand for sustainable chemical processes. Recent advances in flow chemistry and catalytic methods have improved the efficiency of producing this compound, making it more accessible to researchers worldwide.

From a commercial perspective, the market for 8-Chloro-2-(3,4-dimethylphenyl)quinoline-4-carbonyl chloride has shown steady growth, driven by increasing research activities in drug discovery and material science. Suppliers have reported growing demand from both academic institutions and pharmaceutical companies, particularly in regions with strong biotech sectors such as North America, Europe, and parts of Asia. The compound's patent landscape shows several applications in novel therapeutic areas, indicating its potential for future commercial development.

Quality control of 8-Chloro-2-(3,4-dimethylphenyl)quinoline-4-carbonyl chloride involves rigorous analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. The compound typically appears as a light yellow to white crystalline powder with high purity standards (>98%) required for research applications. Proper storage conditions (typically under inert atmosphere at low temperatures) are essential to maintain its chemical stability and reactivity over time.

Recent scientific literature highlights innovative applications of 8-Chloro-2-(3,4-dimethylphenyl)quinoline-4-carbonyl chloride in developing fluorescent probes for biological imaging and metal-organic frameworks (MOFs) for gas storage applications. These developments align with current research trends in theranostics (combined therapy and diagnostics) and clean energy technologies, making this compound increasingly relevant to cutting-edge scientific investigations.

Safety considerations for handling 8-Chloro-2-(3,4-dimethylphenyl)quinoline-4-carbonyl chloride follow standard laboratory protocols for acid chlorides. Researchers should employ appropriate personal protective equipment and work in well-ventilated areas. While not classified as extremely hazardous, the compound's reactivity with nucleophiles and moisture sensitivity require careful handling procedures to ensure safe laboratory practices.

The future outlook for 8-Chloro-2-(3,4-dimethylphenyl)quinoline-4-carbonyl chloride appears promising, with potential applications emerging in bioconjugation chemistry and polymeric materials. As research continues to uncover new properties and applications for this versatile building block, its importance in both academic and industrial settings is likely to grow. The compound's unique combination of structural features and chemical reactivity positions it as a valuable tool for innovation across multiple scientific disciplines.